Cas no 88256-04-6 (1,2,4-trimethoxydibenzo[b,d]furan-3-ol)

1,2,4-trimethoxydibenzo[b,d]furan-3-ol structure
88256-04-6 structure
Product Name:1,2,4-trimethoxydibenzo[b,d]furan-3-ol
CAS No:88256-04-6
MF:C15H14O5
MW:274.268664836884
CID:1920578
PubChem ID:159238
Update Time:2025-04-21

1,2,4-trimethoxydibenzo[b,d]furan-3-ol Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-trimethoxydibenzo[b,d]furan-3-ol
    • 1,2,4-trimethoxydibenzofuran-3-ol
    • 1,2,4-Trimethoxydibenzo[b,d]furan-3-ol #
    • C08948
    • 1,2,4-Trimethoxy-3-dibenzofuranol
    • beta-Pyrufuran
    • 88256-04-6
    • CHEBI:10439
    • XLCIGBDZQKRLPH-UHFFFAOYSA-N
    • b-Pyrufuran
    • 3,4,6-trimethoxy-8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(13),2,4,6,9,11-hexaen-5-ol
    • DTXSID80236926
    • 3-Dibenzofuranol, 1,2,4-trimethoxy-
    • 1,2,4-trimethoxy-dibenzofuran-3-ol
    • .beta.-Pyrufuran
    • Q27108638
    • 1,2,4-Trimethoxy-3-dibenzofuranol, 9CI
    • Trimethoxydibenzofuran-ol
    • Inchi: 1S/C15H14O5/c1-17-12-10-8-6-4-5-7-9(8)20-13(10)15(19-3)11(16)14(12)18-2/h4-7,16H,1-3H3
    • InChI Key: XLCIGBDZQKRLPH-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C2C(=C(C(=C(C1=2)OC)O)OC)OC

Computed Properties

  • Exact Mass: 274.08412354g/mol
  • Monoisotopic Mass: 274.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 61.1Ų
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